2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-acetamide

• IUPAC Name: 2-amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-methylacetamide
• InChI: InChI=1S/C15H23N3O/c1-17(15(19)10-16)14-8-5-9-18(12-14)11-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12,16H2,1H3/t14-/m0/s1
• InChI Key: UAMBYWJSZMCXEZ-AWEZNQCLSA-N
• Canonical SMILES: CN(C1CCCN(C1)CC2=CC=CC=C2)C(=O)CN
• Isomeric SMILES: CN([C@H]1CCCN(C1)CC2=CC=CC=C2)C(=O)CN
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-acetamide is a chiral acetamide derivative featuring a benzyl-substituted piperidine moiety. The compound has been listed as discontinued by CymitQuimica, suggesting challenges in synthesis, stability, or commercial viability . Its structure combines a lipophilic benzyl group with a polar acetamide backbone, which may influence solubility, receptor binding, and metabolic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-acetamide typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a Mannich reaction, where an aldehyde, an amine, and a ketone react to form the piperidine structure.

Benzylation: The piperidine ring is then benzylated using benzyl chloride in the presence of a base such as sodium hydride.

Amidation: The final step involves the amidation of the benzylated piperidine with N-methylacetamide under appropriate conditions, such as using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This might involve continuous flow reactors and automated synthesis platforms to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can target the amide group, potentially converting it to an amine.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) can be used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base.

Major Products

Oxidation: N-oxides of the piperidine ring.

Reduction: Secondary amines from the reduction of the amide group.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-acetamide has several applications in scientific research:

Medicinal Chemistry: It can be used as a scaffold for designing new drugs, particularly those targeting the central nervous system.

Pharmacology: The compound can be studied for its potential effects on neurotransmitter systems, given the presence of the piperidine ring.

Biological Studies: It can serve as a probe to study receptor-ligand interactions and enzyme activity.

Industrial Applications: The compound might be used in the synthesis of more complex molecules for pharmaceuticals or agrochemicals.

Mechanism of Action

The exact mechanism of action for 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-acetamide would depend on its specific application. Generally, compounds with a piperidine ring can interact with various receptors in the brain, such as dopamine or serotonin receptors, influencing neurotransmission. The benzyl group may enhance lipophilicity, aiding in crossing the blood-brain barrier.

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogous Compounds

Opioid Receptor-Targeting Acetamides (U-Drugs)

Compounds like U-47700 and U-50488H (Table 2 in ) are N-substituted acetamides with opioid receptor activity. Key differences include:

• Substituent Variations: U-47700 has a 3,4-dichlorophenyl group and a dimethylamino-cyclohexyl moiety, while the target compound features a benzyl-piperidine group.
• Receptor Binding : U-47700 exhibits µ-opioid receptor (MOR) affinity (Ki = 7.5 nM), whereas the target compound’s receptor profile is undocumented. The benzyl-piperidine group may reduce MOR selectivity compared to U-drugs’ cyclohexylamine motifs .

Table 1: Structural and Pharmacological Comparison

Compound	Key Substituents	Receptor Affinity (Ki)	Notes
Target Compound	Benzyl-piperidin-3-yl, N-methyl	Not reported	Discontinued; chiral (S-form)
U-47700	3,4-Dichlorophenyl, dimethylamino-cyclohexyl	MOR: 7.5 nM	Potent MOR agonist
U-50488H	Similar to U-47700	Not reported	Primarily κ-opioid agonist

Ethyl Glycinate Amide Derivatives

Ethyl glycinate derivatives () include 2-amino-N-(nitrophenyl)acetamide and 2-amino-N-(6-methylpyridin-2-yl)acetamide. These compounds share the acetamide core but lack the piperidine ring. Key distinctions:

• Synthetic Methods : Both classes employ coupling reactions (e.g., Boc-protected intermediates), but the target compound’s piperidine synthesis may require additional stereochemical control .

Fluorinated and Acylated Analogs

• 2-Amino-N-(2,2,2-trifluoroethyl)acetamide (): This patent compound replaces the benzyl-piperidine with a trifluoroethyl group. The electron-withdrawing CF₃ group reduces basicity and lipophilicity, contrasting with the target’s aromatic benzyl moiety.
• N-((1-((S)-2-Aminopropanoyl)piperidin-2-yl)methyl)-N-ethylacetamide (): This analog introduces an acylated amino group on the piperidine ring. Such modifications may alter metabolic stability or target engagement compared to the target’s N-methyl-benzyl group .

Stereochemical Considerations

The R-enantiomer of the target compound (2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-acetamide, ) highlights the importance of chirality. Enantiomers often exhibit divergent pharmacological profiles, suggesting the S-form may have unique binding or pharmacokinetic properties .

Biological Activity

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-acetamide is a synthetic organic compound that has garnered interest in medicinal chemistry and pharmacology due to its structural characteristics, particularly the piperidine ring, which is commonly associated with various biological activities. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound's IUPAC name is 2-amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-methylacetamide. It has a molecular weight of 261.369 g/mol and can be represented by the following structural formula:

$$\text{C}_{15}\text{H}_{23}\text{N}_3\text{O}$$

Property	Value
Molecular Formula	C₁₅H₂₃N₃O
Molecular Weight	261.369 g/mol
CAS Number	1354011-55-4
IUPAC Name	2-amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-methylacetamide

The biological activity of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-acetamide is primarily attributed to its interaction with various neurotransmitter systems. The piperidine ring allows for binding to dopamine and serotonin receptors, influencing neurotransmission and potentially providing therapeutic effects in neurological disorders.

Interaction with Receptors

Research indicates that compounds containing piperidine structures often exhibit affinity for:

• Dopamine Receptors : Modulating dopaminergic signaling pathways.
• Serotonin Receptors : Affecting mood regulation and anxiety responses.

Biological Activity Studies

Several studies have investigated the pharmacological effects of this compound, highlighting its potential in treating conditions such as depression and anxiety.

Case Study: Neuropharmacological Effects

A study focusing on the neuropharmacological properties of similar piperidine derivatives demonstrated significant anxiolytic effects in animal models. The results indicated that compounds with a similar structure to 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-acetamide could reduce anxiety-like behaviors in rodents, suggesting potential applications in anxiety disorder treatments .

In Vitro Studies

In vitro studies have shown that this compound can inhibit specific enzymes involved in neurotransmitter degradation, such as acetylcholinesterase (AChE). This inhibition can lead to increased levels of acetylcholine in the synaptic cleft, enhancing cholinergic signaling and potentially improving cognitive functions .

Comparative Analysis with Similar Compounds

To understand the unique properties of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-acetamide, it is beneficial to compare it with structurally similar compounds.

Table 2: Comparison of Similar Compounds

Compound Name	Structure Type	Biological Activity
2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-acetamide	Piperidine derivative	Potential anxiolytic and cognitive enhancer
2-Amino-N-((S)-1-phenyl-piperidin-3-yl)-N-methyl-acetamide	Piperidine derivative	Moderate AChE inhibition
2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide	Piperidine derivative	Lower potency compared to the methyl derivative